Cas no 1707594-88-4 (1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1707594-88-4
• MF: C₁₂H₁₃N₅O₂S
• MW: 291.328920125961
• CID: 5058101
• Update Time: 2026-02-28

1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• 1-(3-Thiomorpholin-4-yl-pyrazin-2-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H13N5O2S/c18-12(19)9-7-17(8-15-9)11-10(13-1-2-14-11)16-3-5-20-6-4-16/h1-2,7-8H,3-6H2,(H,18,19)
• InChI Key： ZWPMFPLFMHVLHK-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(=NC=CN=2)N2C=NC(C(=O)O)=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 0.6
• Topological Polar Surface Area: 109

Additional information on 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid

1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1707594-88-4): An Overview

1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1707594-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a thiomorpholine and pyrazine ring system, fused with an imidazole moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1707594-88-4) is defined by its molecular formula C₁₃H₁₆N₄O₂S, with a molecular weight of approximately 296.35 g/mol. The compound's structure includes a thiomorpholine ring, which is a sulfur-containing heterocycle, and a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms. The imidazole moiety, another nitrogen-containing heterocycle, is attached to the pyrazine ring through a carboxylic acid group, providing additional functional groups that can participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid. Studies have shown that this compound can be synthesized through a multi-step process involving the reaction of thiomorpholine with appropriate intermediates to form the desired product. The synthetic route typically involves the formation of the thiomorpholine-pyrazine intermediate, followed by the introduction of the imidazole moiety and carboxylic acid group. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights into the optimization of reaction conditions and yield improvements.

In terms of biological activity, 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has shown promising results in various in vitro and in vivo studies. One of the key areas of interest is its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell factors.

Beyond its antiviral properties, 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect is thought to involve the modulation of signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid have also been studied to assess its suitability for further development as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, toxicity studies have shown that 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has a favorable safety profile at therapeutic doses.

In conclusion, 1-(3-Thiomorpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1707594-88-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.